Cas no 1694225-97-2 (4-(Azetidin-3-yloxy)butan-1-ol)

• Product Name: 4-(Azetidin-3-yloxy)butan-1-ol
• CAS No: 1694225-97-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5696891
• PubChem ID: 106938178
• Update Time: 2025-10-19

4-(Azetidin-3-yloxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23361363
• EN300-1146020
• 4-(Azetidin-3-yloxy)butan-1-ol
• 1694225-97-2
• 1-Butanol, 4-(3-azetidinyloxy)-

• Inchi： 1S/C7H15NO2/c9-3-1-2-4-10-7-5-8-6-7/h7-9H,1-6H2
• InChI Key： KISTVHZCJUDRQB-UHFFFAOYSA-N
• SMILES： O(CCCCO)C1CNC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 244.1±35.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on 4-(Azetidin-3-yloxy)butan-1-ol

Recent Advances in the Application of 4-(Azetidin-3-yloxy)butan-1-ol (CAS: 1694225-97-2) in Chemical Biology and Pharmaceutical Research

4-(Azetidin-3-yloxy)butan-1-ol (CAS: 1694225-97-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the synthesis of novel bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and potential applications in medicine.

One of the key areas of investigation has been the compound's utility in the development of small-molecule inhibitors targeting specific enzymatic pathways. Researchers have demonstrated that 4-(Azetidin-3-yloxy)butan-1-ol can serve as a crucial intermediate in the synthesis of inhibitors for kinases and other enzymes involved in disease progression. Its azetidine ring provides structural rigidity, while the hydroxyl and ether functionalities offer points for further chemical modification, making it an attractive scaffold for medicinal chemistry.

Recent pharmacological studies have revealed promising results regarding the compound's bioavailability and metabolic stability. In vitro and in vivo experiments have shown that derivatives of 4-(Azetidin-3-yloxy)butan-1-ol exhibit favorable pharmacokinetic profiles, with improved membrane permeability and reduced susceptibility to metabolic degradation compared to similar compounds. These properties enhance its potential as a lead compound for drug development programs.

In the context of therapeutic applications, several research groups have reported on the compound's activity in neurological disorders. Specifically, analogs of 4-(Azetidin-3-yloxy)butan-1-ol have shown neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of neurotransmitter systems. Additionally, its structural features make it a candidate for developing novel analgesics with reduced side-effect profiles compared to existing medications.

The synthetic accessibility of 4-(Azetidin-3-yloxy)butan-1-ol has also been a focus of recent research. New catalytic methods have been developed to produce this compound and its derivatives with higher yields and improved stereoselectivity. These advancements in synthetic chemistry have significantly lowered the barrier for further exploration of this compound's pharmaceutical potential.

Looking forward, the unique properties of 4-(Azetidin-3-yloxy)butan-1-ol position it as a promising candidate for continued investigation in drug discovery. Current research directions include exploring its application in targeted drug delivery systems and its potential as a molecular probe for studying biological pathways. The compound's versatility suggests it may play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.